Cas no 53693-68-8 (N,N,N',N'-tetraethyl-1,1':4',1'':4'',1'''-quaterphenyl-4,4'''-diamine)

• Product Name: N,N,N',N'-tetraethyl-1,1':4',1'':4'',1'''-quaterphenyl-4,4'''-diamine
• CAS No: 53693-68-8
• MF: C₃₂H₃₆N₂
• MW: 448.641648292542
• CID: 1587704
• PubChem ID: 162735
• Update Time: 2025-04-21

N,N,N',N'-tetraethyl-1,1':4',1'':4'',1'''-quaterphenyl-4,4'''-diamine Chemical and Physical Properties

Names and Identifiers

• N,N,N',N'-tetraethyl-1,1':4',1'':4'',1'''-quaterphenyl-4,4'''-diamine
• N,N,N',N'-Tetraethyldiaminoquaterphenyl
• 53693-68-8
• CCRIS 4968
• N1~4~,N1~4~,N4~4~,N4~4~-Tetraethyl[1~1~,2~1~:2~4~,3~1~:3~4~,4~1~-quaterphenyl]-1~4~,4~4~-diamine
• DTXSID80968457

• Inchi： 1S/C32H36N2/c1-5-33(6-2)31-21-17-29(18-22-31)27-13-9-25(10-14-27)26-11-15-28(16-12-26)30-19-23-32(24-20-30)34(7-3)8-4/h9-24H,5-8H2,1-4H3
• InChI Key： OVVJZWNHLPSJOT-UHFFFAOYSA-N
• SMILES： N(CC)(CC)C1C=CC(=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 448.28808
• Monoisotopic Mass: 448.287849157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48